Cas no 6090-43-3 (5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine)

• Product Name: 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine
• CAS No: 6090-43-3
• MF: C₆H₇FN₂O₂S
• MW: 190.195383310318
• CID: 4817654
• Update Time: 2025-11-01

5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine

• Inchi： 1S/C6H7FN2O2S/c1-4-5(7)3-8-6(9-4)12(2,10)11/h3H,1-2H3
• InChI Key： SEQIVHAJTWFKET-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC(=C(C)N=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 0.3
• Topological Polar Surface Area: 68.3

Additional information on 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine

5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine (CAS No. 6090-43-3): A Versatile Building Block in Modern Pharmaceutical Chemistry

In the rapidly evolving field of pharmaceutical chemistry, 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine (CAS 6090-43-3) has emerged as a crucial heterocyclic compound with significant applications in drug discovery and development. This fluorinated pyrimidine derivative has gained considerable attention from researchers due to its unique structural features and reactivity patterns that make it valuable for creating novel bioactive molecules.

The molecular structure of 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine combines three important functional groups: a fluoro substituent at position 5, a methyl group at position 4, and a methylsulfonyl group at position 2. This combination creates a highly functionalized pyrimidine scaffold that serves as an excellent starting material for various synthetic transformations. The presence of the electron-withdrawing sulfonyl group significantly enhances the compound's reactivity in nucleophilic substitution reactions, while the fluoro substituent contributes to both electronic effects and metabolic stability in potential drug candidates.

Recent trends in medicinal chemistry have shown growing interest in fluorinated heterocycles, with 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine being particularly valuable for the development of kinase inhibitors and antiviral agents. The compound's ability to serve as a precursor for various biologically active pyrimidines has made it a focus of numerous research papers and patent applications. Many pharmaceutical companies are actively investigating derivatives of this compound for potential therapeutic applications in areas such as oncology and infectious diseases.

From a synthetic chemistry perspective, 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine offers several advantages. The methylsulfonyl group acts as an excellent leaving group, facilitating various nucleophilic aromatic substitution reactions. This property makes the compound particularly useful for constructing more complex molecular architectures through sequential functionalization. Researchers have successfully employed this building block to create libraries of compounds for high-throughput screening in drug discovery programs.

The growing demand for fluorinated pharmaceutical intermediates has positioned 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine as an important compound in the fine chemicals market. Suppliers specializing in custom fluorination chemistry have reported increasing orders for this material, reflecting its expanding role in modern medicinal chemistry. The compound's stability under various storage conditions and its compatibility with common organic solvents contribute to its practicality in laboratory and industrial settings.

Analytical characterization of 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's high purity and structural integrity, which are essential for its use in sensitive synthetic applications. The compound generally appears as a white to off-white crystalline powder with well-defined melting characteristics, facilitating quality control in manufacturing processes.

In the context of green chemistry initiatives, researchers have explored more sustainable approaches to synthesizing 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine and its derivatives. Recent publications have described improved synthetic routes with higher atom economy and reduced environmental impact, addressing the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. These developments have made the compound more accessible to researchers while minimizing its ecological footprint.

The intellectual property landscape surrounding 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine reflects its commercial importance. Numerous patents have been filed covering its synthesis methods, purification techniques, and applications in drug development. This patent activity underscores the compound's value as a strategic intermediate in pharmaceutical research and development pipelines.

Looking ahead, 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine is expected to maintain its significance in medicinal chemistry due to the continued demand for fluorinated drug candidates. Its versatility as a synthetic building block and its favorable physicochemical properties ensure its ongoing utility in addressing current challenges in drug discovery. As research into targeted therapies advances, this compound will likely play an increasingly important role in developing next-generation pharmaceutical agents.

For researchers working with 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory safety protocols should be observed when handling this chemical, as with all synthetic intermediates. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed information about safe handling practices.

The commercial availability of 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine has improved significantly in recent years, with multiple suppliers offering the compound in various quantities. Pricing typically reflects the purity grade and batch size, with research-scale quantities being more readily available than bulk quantities. Researchers are advised to verify certificates of analysis when sourcing this material to ensure it meets their specific requirements.

In conclusion, 5-Fluoro-4-methyl-2-(methylsulfonyl)pyrimidine (CAS 6090-43-3) represents a valuable tool in modern pharmaceutical research. Its unique combination of structural features and synthetic versatility makes it indispensable for medicinal chemists working on innovative therapeutic solutions. As the demand for fluorinated bioactive compounds continues to grow, this compound will undoubtedly remain at the forefront of drug discovery efforts, contributing to the development of new medicines that address unmet medical needs.